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Compound of Interest

Compound Name: N(6)-carboxymethyllysine

Cat. No.: B555349

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the safe
disposal of N(6)-carboxymethyllysine (CML), a widely studied advanced glycation end
product (AGE). Adherence to these protocols is crucial for maintaining a safe research
environment.

Immediate Safety and Handling Precautions

According to its Safety Data Sheet (SDS), N(6)-carboxymethyllysine is not classified as a
hazardous substance and has a low hazard rating. However, standard laboratory safety
practices should always be observed.

« Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,
safety glasses, and gloves.

« Engineering Controls: Ensure adequate ventilation in the work area.
o First Aid Measures:
o Inhalation: Move to fresh air. If any symptoms arise, consult a doctor.
o Skin Contact: The product is generally not irritating to the skin. Wash with soap and water.

o Eye Contact: Rinse opened eyes for several minutes under running water.
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o Ingestion: If symptoms persist, seek medical advice.

Chemical and Physical Properties

A summary of the key chemical and physical properties of N(6)-carboxymethyllysine is
provided in the table below for easy reference.

Property Value Reference
Molecular Formula C8H16N204 [11[2][3]
Molecular Weight 204.22 g/mol [41121[3]
CAS Number 5746-04-3 [2]
Appearance Solid

Water Hazard Class 1 (Slightly hazardous for water)

Step-by-Step Disposal Protocol

While N(6)-carboxymethyllysine is not classified as hazardous, it is designated as slightly
hazardous to water. Therefore, the primary goal of the disposal procedure is to prevent its entry
into sewer systems and waterways.

» Containment of Spills: In the event of a spill, contain the material to prevent it from
spreading.

e Mechanical Cleanup: For solid N(6)-carboxymethyllysine, carefully sweep or vacuum the
material. Use non-sparking tools if the substance is a fine powder. For small liquid spills,
absorb with an inert material (e.g., sand, vermiculite).

o Collection: Place the collected material into a clearly labeled, sealed container for waste
disposal.

o Decontamination: Clean the spill area with soap and water, collecting the cleaning materials
for disposal.
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» Waste Disposal: Dispose of the contained waste in accordance with local, state, and federal
regulations for non-hazardous chemical waste. Do not allow the product or large quantities of
it to reach ground water, water courses, or sewage systems. Contact a licensed professional
waste disposal service to ensure proper disposal.

Experimental Workflow: Disposal of N(6)-
Carboxymethyllysine

The logical flow for the proper disposal of N(6)-carboxymethyllysine is illustrated below. This
workflow emphasizes the key decision points and actions required to ensure safe and
compliant disposal.
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Disposal of N(6)-Carboxymethyllysine
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'

Collect waste in a labeled, sealed container
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End: Disposal Complete

Click to download full resolution via product page

Figure 1. Logical workflow for the proper disposal of N(6)-carboxymethyllysine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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